Cas no 499796-72-4 (5-Chloropyridine-2-carbothioamide)

• Product Name: 5-Chloropyridine-2-carbothioamide
• CAS No: 499796-72-4
• Molecular Formula: C₆H₅N₂SCl
• Molecular Weight: 172.6353
• MDL: MFCD18259398
• CID: 1553288
• PubChem ID: 58742268

5-Chloropyridine-2-carbothioamide Properties

Names and Identifiers

• 2-Pyridinecarbothioamide, 5-chloro-
• 5-Chloropyridine-2-carbothioamide
• AKOS017515034
• SCHEMBL17969195
• BS-45355
• SY359621
• EN300-1599618
• MFCD18259398
• E74629
• 499796-72-4

• MDL： MFCD18259398
• InChIKey： FCXQEGCLAGPNPO-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5ClN2S/c7-4-1-2-5(6(8)10)9-3-4/h1-3H,(H2,8,10)
• SMILES： C1=CC(=NC=C1Cl)C(=S)N

Computed Properties

• Exact Mass: 171.98635
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.9861970g/mol
• Heavy Atom Count: 10
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 71Ų

Experimental Properties

• PSA: 38.91